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Get Quote

The table below summarizes the key physical and chemical properties of dibutyl phenyl phosphate (CAS
No. 2528-36-1) from the search results.

Property Value Reference | Condition
CAS Registry Number 2528-36-1 [1][2] [3]
Molecular Formula C14H230,4P [1]112] [3]
Molecular Weight 286.30 g/mol [1][3]
Density 1.076 g/lcm? [1]
1.1+0.1g/cm? Reported at 25°C [2] [3]
Boiling Point 333.3°C At 760 mmHg [1] [2]
131-132 °C [3]
Flash Point 169.1 °C [1]1[2]

Water Solubility

Log P (Octanol-Water)

~1 g/L at 25°C

441

Moderately soluble [4]

Indicates high hydrophobicity [2]
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Property Value Reference | Condition
Vapor Pressure 0.0 £ 0.7 mmHg At 25°C [2]
Physical Description Clear, colorless liquid [1] [5]

Analytical Methodology

While the search results do not provide a full step-by-step protocol, one source outlines a reverse-phase
High-Performance Liquid Chromatography (HPLC) method suitable for analyzing dibutyl phenyl
phosphate [6].

¢ Analytical Technique: Reverse-Phase HPLC.

e Column: Newcrom R1 (a reverse-phase column with low silanol activity).

¢ Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid.

¢ Mass Spectrometry (MS) Compatibility: For MS-compatible applications, phosphoric acid should
be replaced with formic acid.

e Scalability: The method is scalable and can be adapted for preparative separation or
pharmacokinetic studies.

e UPLC Option: Columns with smaller 3 um particles are available for faster Ultra-Performance Liquid
Chromatography (UPLC) applications [6].

The following diagram illustrates the general workflow for the HPLC analysis of dibutyl phenyl phosphate:
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HPLC analysis workflow for dibutyl phenyl phosphate.

Toxicological Data

Toxicological studies on dibutyl phenyl phosphate indicate moderate acute toxicity, with potential effects

from repeated exposure.

Acute Toxicity

The table below summarizes acute toxicity data from animal studies.
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Species Route Dose Effect Reference
Rat Oral 2140 mg/kg LDsgq [2]
Mouse Oral 1790 mg/kg LDsgq [2]
Rabbit Dermal >5000 mg/kg LDsgq [2]
Rat Inhalation >7 mg/m?3 LC (Lethal Concentration) [2]

Repeated Exposure and Reproductive Toxicity

e Subchronic Oral Exposure (Rat): A toxic dose (TDLo) of 22,750 mg/kg administered over 91 days
resulted in liver weight changes, effects on red blood cell count, and inhibition of the enzyme
cholinesterase [2].

¢ Inhalation Exposure (Rat): Exposure to 6 mg/m? for 17 weeks led to effects on the central nervous
system, changes in heart weight, and decreased weight gain [2].

¢ Reproductive Toxicity (Rat): A study where male and female rats were exposed orally to a total
dose of 48 g/kg over a period covering pre-mating and lactation resulted in adverse effects on the
newborn, including reduced viability and lactation indices [2].

Safety and Handling Information

¢ Occupational Exposure Limits: The ACGIH Threshold Limit Value (TLV) is set at 3.5 mg/m?3 (0.3
ppm) with a "skin" notation, indicating potential absorption through the skin [2].

¢ Stability and Storage: The compound is hygroscopic (absorbs moisture) and should be stored under
an inert atmosphere, preferably in a refrigerator [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemsrc.com/en/cas/2528-36-1_1100974.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9915709.htm
https://www.smolecule.com/products/s567549?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s567549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

1. CAS 2528-36-1 Dibutyl phenyl phosphate - Alfa Chemistry [alfa-chemistry.com]
2. Dibutyl phenyl phosphate | CAS#:2528-36-1 | Chemsrc [chemsrc.com]

3. dibutyl phenyl phosphate | 2528-36-1 [chemicalbook.com]

4. Dibutyl phenyl phosphate [solubilityofthings.com]

5. CAS 2528-36-1: Dibutyl phenyl phosphate [cymitquimica.com]

6. Separation of Dibutyl phenyl phosphate on Newcrom R1 ... [sielc.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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